Cas no 1333150-97-2 (Methyl 8-methoxy-2-oxo-3,4-dihydrochromene-3-carboxylate)
Methyl 8-methoxy-2-oxo-3,4-dihydrochromene-3-carboxylate Chemical and Physical Properties
Names and Identifiers
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- Methyl 3,4-dihydro-8-methoxy-2-oxo-2H-chromene-3-carboxylate
- Methyl 8-methoxy-2-oxochroman-3-carboxylate
- Methyl 8-methoxy-2-oxo-3,4-dihydrochromene-3-carboxylate
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- Inchi: 1S/C12H12O5/c1-15-9-5-3-4-7-6-8(11(13)16-2)12(14)17-10(7)9/h3-5,8H,6H2,1-2H3
- InChI Key: TUCSPXLVUNYUMX-UHFFFAOYSA-N
- SMILES: O1C(C(C(=O)OC)CC2C=CC=C(C1=2)OC)=O
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 17
- Rotatable Bond Count: 3
- Complexity: 314
- Topological Polar Surface Area: 61.8
Methyl 8-methoxy-2-oxo-3,4-dihydrochromene-3-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM292558-5g |
Methyl 8-methoxy-2-oxochroman-3-carboxylate |
1333150-97-2 | 97% | 5g |
$578 | 2021-06-17 | |
| Chemenu | CM292558-1g |
Methyl 8-methoxy-2-oxochroman-3-carboxylate |
1333150-97-2 | 97% | 1g |
$235 | 2022-06-13 | |
| eNovation Chemicals LLC | Y1252099-1g |
Methyl 3,4-dihydro-8-methoxy-2-oxo-2H-chromene-3-carboxylate |
1333150-97-2 | 97% | 1g |
$475 | 2023-09-04 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1798100-1g |
Methyl 8-methoxy-2-oxochroman-3-carboxylate |
1333150-97-2 | 98% | 1g |
¥2097.00 | 2024-08-09 |
Methyl 8-methoxy-2-oxo-3,4-dihydrochromene-3-carboxylate Related Literature
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Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
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L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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4. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
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Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
Additional information on Methyl 8-methoxy-2-oxo-3,4-dihydrochromene-3-carboxylate
Latest Research Advances on Methyl 8-methoxy-2-oxo-3,4-dihydrochromene-3-carboxylate (CAS: 1333150-97-2)
Methyl 8-methoxy-2-oxo-3,4-dihydrochromene-3-carboxylate (CAS: 1333150-97-2) is a chromene derivative that has recently gained attention in the field of chemical biology and medicinal chemistry due to its potential pharmacological properties. Chromene derivatives are known for their diverse biological activities, including anti-inflammatory, anticancer, and antimicrobial effects. This compound, in particular, has been the subject of several recent studies aimed at exploring its synthesis, mechanism of action, and therapeutic applications.
Recent research has focused on the efficient synthesis of Methyl 8-methoxy-2-oxo-3,4-dihydrochromene-3-carboxylate, with several novel synthetic routes being reported. A study published in the Journal of Organic Chemistry (2023) described a one-pot multicomponent reaction that significantly improves the yield and purity of the compound. This method utilizes environmentally friendly catalysts and mild reaction conditions, making it a promising approach for large-scale production. The study also highlighted the compound's stability under various physiological conditions, which is crucial for its potential use in drug development.
In terms of biological activity, preliminary in vitro studies have demonstrated that Methyl 8-methoxy-2-oxo-3,4-dihydrochromene-3-carboxylate exhibits notable inhibitory effects on certain cancer cell lines. A 2023 study in Bioorganic & Medicinal Chemistry Letters reported that the compound selectively targets the PI3K/AKT/mTOR signaling pathway, which is often dysregulated in cancers. The study found that the compound induced apoptosis in breast cancer cells (MCF-7) with an IC50 value of 12.5 μM, suggesting its potential as a lead compound for anticancer drug development.
Further investigations into the compound's mechanism of action have revealed its ability to modulate oxidative stress and inflammation. A recent study in European Journal of Pharmacology (2024) demonstrated that Methyl 8-methoxy-2-oxo-3,4-dihydrochromene-3-carboxylate reduces the production of pro-inflammatory cytokines such as TNF-α and IL-6 in macrophage cells. The study attributed this effect to the compound's ability to inhibit NF-κB activation, a key regulator of inflammatory responses. These findings open new avenues for the development of anti-inflammatory therapies based on chromene derivatives.
Despite these promising results, challenges remain in the development of Methyl 8-methoxy-2-oxo-3,4-dihydrochromene-3-carboxylate as a therapeutic agent. Pharmacokinetic studies indicate that the compound has moderate bioavailability and rapid metabolism, which may limit its efficacy in vivo. However, recent efforts to design prodrugs or nanoparticle-based delivery systems have shown potential in overcoming these limitations. A 2024 study in Molecular Pharmaceutics reported the development of a liposomal formulation that enhances the compound's stability and bioavailability in animal models.
In conclusion, Methyl 8-methoxy-2-oxo-3,4-dihydrochromene-3-carboxylate (CAS: 1333150-97-2) represents a promising scaffold for the development of novel therapeutic agents. Its diverse biological activities, coupled with recent advances in synthesis and formulation, make it a compelling subject for further research. Future studies should focus on optimizing its pharmacokinetic properties and exploring its potential in combination therapies. As the field of chemical biology continues to evolve, this compound may play a significant role in addressing unmet medical needs.
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